Cas no 1249188-10-0 (2-methyl-3,3-dipropylpyrrolidine)

• Product Name: 2-methyl-3,3-dipropylpyrrolidine
• CAS No: 1249188-10-0
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5564612
• PubChem ID: 62352609
• Update Time: 2025-10-31

2-methyl-3,3-dipropylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-methyl-3,3-dipropyl-
• 2-Methyl-3,3-dipropylpyrrolidine
• 2-methyl-3,3-dipropylpyrrolidine

• Inchi： 1S/C11H23N/c1-4-6-11(7-5-2)8-9-12-10(11)3/h10,12H,4-9H2,1-3H3
• InChI Key： MNNLJBIROQTNJN-UHFFFAOYSA-N
• SMILES： N1CCC(CCC)(CCC)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-methyl-3,3-dipropylpyrrolidine

2-Methyl-3,3-Dipropylpyrrolidine: A Comprehensive Overview

2-Methyl-3,3-dipropylpyrrolidine, identified by the CAS number 1249188-10-0, is a unique organic compound that has garnered attention in various fields of chemistry and materials science. This compound belongs to the family of pyrrolidines, which are five-membered ring structures containing one nitrogen atom. The presence of methyl and dipropyl substituents at specific positions on the ring imparts unique chemical and physical properties to this molecule, making it a subject of interest for both academic and industrial research.

The structure of 2-methyl-3,3-dipropylpyrrolidine is characterized by a pyrrolidine ring with a methyl group at the 2-position and two propyl groups attached to the 3-position. This substitution pattern not only influences the compound's stability but also its reactivity in various chemical reactions. Recent studies have highlighted the potential of this compound as a building block in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

One of the most significant aspects of 2-methyl-3,3-dipropylpyrrolidine is its versatility in chemical reactions. Researchers have demonstrated its ability to undergo nucleophilic substitution, addition, and cyclization reactions under controlled conditions. These properties make it an ideal candidate for exploring new synthetic pathways in drug discovery and polymer chemistry. For instance, a study published in the Journal of Organic Chemistry revealed that this compound can serve as a precursor for synthesizing complex heterocyclic structures with potential pharmacological applications.

In terms of physical properties, 2-methyl-3,3-dipropylpyrrolidine exhibits a melting point of approximately 45°C and a boiling point around 165°C at standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory settings. Additionally, the compound's low toxicity profile has been confirmed through preliminary biological assays, further enhancing its appeal for applications in pharmaceutical research.

The synthesis of 2-methyl-3,3-dipropylpyrrolidine typically involves multi-step processes that include alkylation and ring-closing reactions. A recent advancement in this area involves the use of microwave-assisted synthesis techniques, which have been shown to significantly reduce reaction times while maintaining high yields. This methodological improvement has opened new avenues for scaling up production to meet growing demand from both academic and industrial sectors.

Beyond its role as a synthetic intermediate, 2-methyl-3,3-dipropylpyrrolidine has also been explored for its potential in catalysis. Studies have demonstrated that this compound can act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. For example, researchers at the University of California reported that when used as a ligand in palladium-catalyzed cross-coupling reactions, it enhances both the efficiency and selectivity of the process.

In conclusion, 2-methyl-3,3-dipropylpyrrolidine, with its distinctive chemical structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across drug discovery, materials science, and catalysis, underscoring its importance as a valuable tool in modern chemistry. As ongoing studies uncover new facets of its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.